Cas no 59175-49-4 (1H-Pyrrole-2,3-dicarbonitrile)

• Product Name: 1H-Pyrrole-2,3-dicarbonitrile
• CAS No: 59175-49-4
• MF: C₆H₃N₃
• MW: 117.108120203018
• CID: 339610
• PubChem ID: 21459523
• Update Time: 2025-04-19

1H-Pyrrole-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3-dicarbonitrile
• SCHEMBL2787313
• 59175-49-4
• DTXSID50614257
• AKOS006358086
• dicyanopyrrole

• Inchi： 1S/C6H3N3/c7-3-5-1-2-9-6(5)4-8/h1-2,9H
• InChI Key： SWIRXXWZEVGZSC-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=C1C#N

Computed Properties

• Exact Mass: 117.03279
• Monoisotopic Mass: 117.032697108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.37